Cas no 63764-11-4 (1,2-Ethanediamine, N'-(2-chloro-4-pyridinyl)-N,N-dimethyl-)

• Product Name: 1,2-Ethanediamine, N'-(2-chloro-4-pyridinyl)-N,N-dimethyl-
• CAS No: 63764-11-4
• MF: C₉H₁₄ClN₃
• MW: 199.680560588837
• CID: 1658199
• PubChem ID: 20339591
• Update Time: 2025-04-21

1,2-Ethanediamine, N'-(2-chloro-4-pyridinyl)-N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediamine, N'-(2-chloro-4-pyridinyl)-N,N-dimethyl-
• N2-(2-chloro-4-pyridinyl)-N1,N1-dimethyl-1,2-Ethanediamine
• SCHEMBL11454686
• 63764-11-4
• DA-41832

• Inchi： 1S/C9H14ClN3/c1-13(2)6-5-11-8-3-4-12-9(10)7-8/h3-4,7H,5-6H2,1-2H3,(H,11,12)
• InChI Key： LGWZJHIMHULEMC-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CN=1)NCCN(C)C

Computed Properties

• Exact Mass: 199.08782
• Monoisotopic Mass: 199.088
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.2A^2
• XLogP3: 1.8

Experimental Properties

• PSA: 28.16